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In the landscape of drug discovery and development, the physical characteristics of an active
pharmaceutical ingredient (API) are as crucial as its pharmacological activity. Properties such
as the physical state, crystalline structure, and melting point are fundamental to the
preformulation and formulation stages of development.[1] These parameters directly influence
a compound's solubility, stability, bioavailability, and manufacturability, ultimately impacting the
safety and efficacy of the final drug product. An API's solid form can exist in various states,
including different crystalline polymorphs or as an amorphous solid, each with unique
physicochemical properties.[2] Therefore, a thorough characterization of these attributes is a
non-negotiable cornerstone of robust pharmaceutical science, ensuring consistency, quality,
and regulatory compliance.[2] This guide provides a detailed examination of the physical state
and melting point of 2-chloro-N-methyl-4-nitrobenzamide (CAS No. 90110-20-6), a key
organic intermediate in the synthesis of more complex molecules for the pharmaceutical and
other industries.[3]

Physical State Characterization of 2-chloro-N-
methyl-4-nitrobenzamide
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The physical state of a compound is its most immediately apparent characteristic and provides
initial insights into its nature. For 2-chloro-N-methyl-4-nitrobenzamide, the expected physical
appearance under standard laboratory conditions is that of a crystalline solid.

Observed Physical State: Based on available data, 2-chloro-N-methyl-4-nitrobenzamide is
described as an off-white to pale yellow crystalline powder.[3] This classification as a
"crystalline powder" is significant. It implies a regular, ordered arrangement of molecules in a
three-dimensional lattice structure. This is in contrast to an amorphous solid, which lacks long-
range molecular order. The crystalline nature of a substance is a critical determinant of its
physical properties, including its melting point, which is typically sharp for a pure crystalline
compound.[4]

Significance of the Crystalline State:

The fact that this compound is a crystalline powder has several implications for its handling and
application:

 Stability: Crystalline solids are generally more thermodynamically stable than their
amorphous counterparts.

o Purity Assessment: The sharpness of the melting point of a crystalline solid can be a reliable
indicator of its purity.[4]

e Handling: As a powder, its flowability and compressibility are important considerations in
manufacturing processes.

Melting Point of 2-chloro-N-methyl-4-nitrobenzamide

The melting point is the temperature at which a substance transitions from a solid to a liquid
state at atmospheric pressure.[5] It is a highly characteristic physical constant for a pure
crystalline substance and is invaluable for both identification and purity assessment.[4]

As of the latest literature review, a specific, publicly documented melting point for 2-chloro-N-
methyl-4-nitrobenzamide (CAS No. 90110-20-6) is not readily available. Some suppliers
indicate that this data is available upon request with a certificate of analysis.[3] This absence of
published data necessitates its empirical determination through a rigorous and standardized
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experimental protocol. The following section provides such a protocol, designed to yield a
reliable and reproducible melting point range.

Data Summary Table

Parameter Value / Description Source
CAS Number 90110-20-6 [3]
Molecular Formula CsH7CIN20s3 [3]
Molecular Weight 214.61 g/mol [3]

) Off-white to pale yellow
Physical Appearance ) [3]
crystalline powder

Data not publicly available;
Melting Point requires experimental N/A

determination.

Experimental Protocol for Melting Point
Determination

The following protocol describes the standard capillary method for determining the melting
point of a crystalline solid. This method is widely adopted in research and quality control
laboratories for its accuracy and reliability.[4]

Principle:

A small, finely powdered sample of the crystalline solid is heated slowly at a controlled rate.
The temperatures at which the first droplet of liquid appears (onset of melting) and at which the
entire sample becomes a clear liquid (completion of melting) are recorded. This range is the
melting point of the substance. A pure substance will exhibit a sharp melting range of 0.5-
1.0°C.[4]

Apparatus and Materials:

» Melting point apparatus (e.g., Mel-Temp or similar digital device)

¢ Glass capillary tubes (one end sealed)
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2-chloro-N-methyl-4-nitrobenzamide sample

Spatula

Mortar and pestle (if sample is not a fine powder)

Long glass tube or PVC pipe for packing

Step-by-Step Methodology:

Sample Preparation: a. Ensure the 2-chloro-N-methyl-4-nitrobenzamide sample is
completely dry. The presence of solvent can act as an impurity and depress the melting
point.[6] b. If the sample consists of large crystals, gently pulverize a small amount into a fine
powder using a mortar and pestle. This ensures uniform packing and heat transfer.[6] c. Jab
the open end of a capillary tube into the pile of powdered sample. A small amount of the
powder will enter the tube.[6]

Packing the Capillary Tube: a. Invert the capillary tube so the sealed end is facing down and
gently tap it on a hard surface to cause the powder to fall to the bottom.[6] b. For efficient
packing, drop the capillary tube (sealed end down) through a long, narrow tube (e.g., a 1-
meter length of glass tubing or PVC pipe) onto the benchtop. The bouncing action will
compact the sample tightly.[6] c. Repeat until the packed sample height is between 2-3 mm.
A sample height greater than 3 mm can lead to an artificially broad melting range.[6]

Melting Point Measurement: a. Place the packed capillary tube into the sample holder of the
melting point apparatus.[6] b. Rapid Determination (Optional but Recommended): If the
approximate melting point is unknown, perform a rapid heating run to get a rough estimate.
Heat at a rate of 10-15°C per minute and note the temperature at which the sample melts.
Allow the apparatus to cool significantly before the next step.[4] c. Accurate Determination: i.
Set the heating rate to bring the temperature to about 20°C below the estimated melting
point found in the rapid determination.[6] ii. Once this temperature is reached, reduce the
heating rate to approximately 1°C per minute. A slow heating rate is crucial for ensuring
thermal equilibrium between the sample, thermometer, and heating block.[6] iii. Observe the
sample through the magnifying eyepiece. iv. Record T1: The temperature at which the first
drop of liquid becomes visible. v. Record T2: The temperature at which the last solid particle
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melts, and the sample is completely a clear liquid. d. The melting point is reported as the
range T1 - T2.

» Validation and Repeatability: a. Perform at least two additional measurements with fresh
samples in new capillary tubes. Previously melted samples should not be reused as the
crystal structure may have changed upon resolidification.[6] b. The results should be
consistent and reproducible.

Experimental Workflow Diagram

The following diagram illustrates the logical flow for the characterization and validation of the
physical properties of 2-chloro-N-methyl-4-nitrobenzamide.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.thermofisher.com/order/catalog/product/A19702.14
https://www.benchchem.com/product/b2531708/docs?utm_src=pdf-body#introduction-the-critical-role-of-solid-state-properties-in-pharmaceutical-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2531708?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Obtain Sample
(2-chloro-N-methyl-4-nitrobenzamide)

Step 1: Physical State
Characterization

Record Appearance:
- Color (Off-white to pale yellow)
- Form (Crystalline powder)

Step 2: Sample Preparation
for Melting Point

Pulverize to
Fine Powder

Pack Capillary Tube
(2-3 mm height)

Step 3: Melting Point
Analysis

Optional: Rapid Scan
for Approx. MP

Y
Accurate Scan
(1°C/min near MP)

A\

Record Melting Range (T1-T2) 7

Step 4: Validation

Repeat Analysis (n=3)
with Fresh Samples

\

Check for Consistency
(Sharp, Reproducible Range?)

Result: Pure Compound Result: Impure Compound
(Sharp MP Range) (Broad/Depressed MP)

End: Final Report with
Physical Properties
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Sources

[chemsrc.com]

o 2. fishersci.com [fishersci.com]

1. CAS#:179687-05-9 | 2-chloro-N-methoxy-N-methyl-4-nitrobenzamide | Chemsrc

e 3. 2-Chloro-n-Methyl-4-Nitrobenzamide | 90110-20-6 | ChemicalCell [chemicalcell.com]

e 4. fishersci.com [fishersci.com]
e 5. tcichemicals.com [tcichemicals.com]

e 6.A19702.14 [thermofisher.com]

e To cite this document: BenchChem. [Introduction: The Critical Role of Solid-State Properties
in Pharmaceutical Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2531708/docs#introduction-the-critical-role-of-solid-
state-properties-in-pharmaceutical-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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